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Compound of Interest

Compound Name: Benzeneacetamide, N-methoxy-

CAS No.: 112403-78-8

Cat. No.: B8766666

Get Quote

Executive Summary & Pharmacophore Rationale
The Benzeneacetamide N-methoxy scaffold represents a specialized subclass of

phenylacetamides where the amide nitrogen is substituted with a methoxy group (N-methoxy)

or an N-methoxy-N-methyl moiety (Weinreb amide). While phenylacetamides are well-

established anticonvulsants and herbicides, the introduction of the N-methoxy functionality

offers distinct pharmacokinetic and pharmacodynamic advantages.

Why Screen This Scaffold?

Metabolic Stability: The N-methoxy group creates steric bulk and electronic repulsion that

can protect the amide bond from rapid enzymatic hydrolysis (amidase activity), extending the

half-life (t1/2) compared to primary amides.

Lipophilicity Modulation: The oxygen atom alters the LogP and hydrogen bonding potential,

improving blood-brain barrier (BBB) penetration—a critical parameter for CNS-active

anticonvulsants.
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Chelation Potential: The hydroxamic ester motif (–CON(OMe)–) mimics the metal-binding

properties of hydroxamic acids (HDAC inhibitors, urease inhibitors) without the rapid

glucuronidation often seen with free hydroxamic acids.

This guide details a self-validating screening workflow, moving from high-throughput in vitro

safety profiling to mechanism-specific in vivo efficacy models.

Chemical Space & Library Synthesis
Before screening, the integrity of the chemical library must be verified. The biological activity of

N-methoxy analogs is highly sensitive to the "Weinreb" nature of the amide.

Synthetic Access
The standard protocol involves the coupling of substituted phenylacetic acids with O-

methylhydroxylamine hydrochloride or N,O-dimethylhydroxylamine hydrochloride.

Coupling Reagents: EDC/HOBt or T3P (Propylphosphonic anhydride) are preferred to

prevent racemization if the alpha-carbon is substituted.

Purity Requirement: >95% by HPLC is mandatory for biological screening to rule out false

positives from reactive intermediates.

Phase I: In Vitro Profiling (Safety & Mechanism)
The first phase of screening filters compounds based on cytotoxicity and potential mechanism

of action (MoA).

Cytotoxicity Screening (MTT/MTS Assay)
Objective: Establish the therapeutic index (TI) early. Compounds with high neurotoxicity often

show non-specific cytotoxicity.

Protocol:

Cell Lines:

HepG2: To assess metabolic toxicity (liver liability).
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SH-SY5Y (Neuroblastoma): To assess neuronal safety.

Seeding: 5,000 cells/well in 96-well plates; incubate 24h.

Treatment: Serial dilutions of N-methoxy analogs (0.1 µM to 100 µM) for 48h.

Readout: Add MTT reagent; solubilize formazan crystals with DMSO; read Absorbance at

570 nm.

Success Criteria: IC50 > 50 µM (for non-oncology indications like epilepsy).

Mechanism-Based Binding (Optional)
If targeting epilepsy, N-methoxy analogs often act via Voltage-Gated Sodium Channel (VGSC)

modulation (Site 2 binding).

Assay: [³H]-Batrachotoxinin A 20-α-benzoate binding displacement in rat brain

synaptosomes.

Relevance: High affinity here correlates with protection in the MES test (see below).

Phase II: In Vivo Anticonvulsant Screening
This is the core of the evaluation. The N-methoxy group is historically linked to broad-spectrum

anticonvulsant activity (similar to valproic acid analogs). The screening must differentiate

between seizure spread and seizure threshold.

Maximal Electroshock Seizure (MES) Test
Causality: The MES test identifies compounds that prevent the spread of seizure discharge

through neural tissue. It models generalized tonic-clonic seizures (grand mal).

Protocol:

Subjects: Male albino mice (CF-1 strain, 18–25 g).

Administration: Intraperitoneal (i.p.) injection of the N-methoxy analog suspended in 0.5%

methylcellulose.
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Dose Ranging: 30, 100, 300 mg/kg.

Time Points: 0.5h and 4.0h post-dosing (to assess duration of action).

Stimulus: Corneal electrodes deliver 60 Hz AC current (50 mA) for 0.2 seconds.

Endpoint: Abolition of the hindlimb tonic extensor component (HLTE). If the mouse does not

extend its hind legs to 180°, the compound is protected.

Validation: Phenytoin (25 mg/kg) used as a positive control.

Subcutaneous Pentylenetetrazole (scPTZ) Test
Causality: This test identifies compounds that elevate the seizure threshold. It models absence

seizures (petit mal).

Protocol:

Administration: Test compound administered i.p.

Challenge: 30 minutes later, inject Pentylenetetrazole (PTZ) at 85 mg/kg (CD97 dose)

subcutaneously in the loose fold of the back.

Observation: Observe for 30 minutes.

Endpoint: Absence of clonic spasms lasting >5 seconds.

Validation: Ethosuximide or Valproate as positive controls.

Neurotoxicity Screen (Rotarod Test)
Trustworthiness: Efficacy data is meaningless without toxicity data. A compound causing

sedation mimics anticonvulsant activity (false positive).

Protocol:

Apparatus: A knurled plastic rod rotating at 6–10 rpm.

Procedure: Mice are placed on the rod. Normal mice can maintain balance for long periods.
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Fail Criteria: Inability to maintain equilibrium for 1 minute in 3 consecutive trials.

Calculation: The TD50 (Toxic Dose 50%) is calculated and compared to the ED50 (Effective

Dose) to determine the Protective Index (PI = TD50/ED50).

Data Visualization & Workflow
Screening Logic Flow
The following diagram illustrates the decision matrix for advancing a candidate from synthesis

to lead optimization.
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Caption: Step-by-step screening logic from chemical synthesis to lead candidate selection.
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Structure-Activity Relationship (SAR) Summary
The following table summarizes how structural modifications to the N-methoxy

benzeneacetamide core typically affect biological outcomes based on historical data.

Structural Zone Modification
Predicted Biological
Impact

Amide Nitrogen N-H (Primary)
Rapid hydrolysis; lower

metabolic stability.

N-OMe (Secondary)
Optimal. Balanced

lipophilicity/stability.

N-Me, N-OMe (Weinreb)

High stability; often reduced

potency in specific binding

pockets due to steric bulk.

Phenyl Ring Unsubstituted Baseline activity.

Para-Cl / Para-F

Increases potency (MES

active); improves metabolic

resistance.

Ortho-alkyl
Steric clash; often reduces

activity unless pocket is large.

Alpha-Carbon Alkyl substitution

Increases lipophilicity;

introduces chirality

(stereoselectivity often

observed).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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